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Ethyl Pyruvate at a Glance

The table below summarizes key chemical and biological data for ethyl pyruvate from the search results.

Property Data for Ethyl Pyruvate Source | Context
Chemical Formula CgHgOg3 [1]

Molar Mass 116.12 g/mol [1]

Boiling Point 144°C - 142°C (lit.) [1] [2]

Density 1.045 g/mL at 25°C [1] [2]

Water Solubility

Lipophilicity (log P)

Key Stability
Advantage

Experimental Protocol

(Neuroprotection)

10 g/L (at 20 °C)
0.048 (Exp.), 0.435 (at 22.5°C)
More stable in aqueous solution than ionic pyruvate

(e.g., sodium pyruvate); lipophilic nature improves cell
membrane penetration [3].

In vitro model using SH-SY5Y cells. Cells pre-treated

with 1-5 mM EP for 24h, then exposed to neurotoxin 6-

[1]

[1] [2]

Derived from
multiple sources
on its stability and
use [3] [4].

[5]
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Property Data for Ethyl Pyruvate Source | Context

OHDA. Cell viability measured via MTT assay;
apoptosis analyzed via caspase-3 cleavage and
fluorescence assays [5].

Stability Mechanisms and Research Context

Although a direct comparison is unavailable, the search results clarify why esterifying pyruvate improves its

stability and how this is relevant in research.

¢ Inherent Stability of Pyruvate Esters: Sodium pyruvate is known to be relatively unstable in
aqueous solutions [3] [4]. Ethyl pyruvate, as a simple alkyl ester, is more stable and its lipophilicity
allows it to penetrate biological membranes more readily than the charged pyruvate anion [3]. This
principle likely extends to other esters like propyl pyruvate.

¢ Research Focus on Ethyl Pyruvate: The significant body of research on ethyl pyruvate's beneficial
effects—such as its anti-inflammatory, antioxidant, and neuroprotective properties—may explain
its dominance in the literature over propyl pyruvate [1] [6] [3]. Its use in advanced applications like
hyperpolarized MRI contrast agents also underscores its well-established utility [7].

The following diagram illustrates the key stability and functional advantages of ethyl pyruvate that have

made it a focus of scientific study.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 3/3 Tech Support


https://www.nature.com/articles/s41598-024-75734-1?error=cookies_not_supported&code=89a7ba81-5603-4bd6-b977-579b813a6722
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0281957
https://pubmed.ncbi.nlm.nih.gov/32916780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8249325/
https://www.smolecule.com/products/b1906458#propyl-pyruvate-versus-ethyl-pyruvate-stability
https://www.smolecule.com/products/b1906458#propyl-pyruvate-versus-ethyl-pyruvate-stability
https://www.smolecule.com/products/b1906458#propyl-pyruvate-versus-ethyl-pyruvate-stability
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1906458?utm_src=pdf-bulk
https://www.smolecule.com/products/s1906458?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

